3,4-Dimethoxybenzyl(methyl)carbamoyl chloride

• Molecular Formula: C11H14ClNO3
• Molecular Weight: 243.68 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-N-methylcarbamoyl chloride
• InChI: InChI=1S/C11H14ClNO3/c1-13(11(12)14)7-8-4-5-9(15-2)10(6-8)16-3/h4-6H,7H2,1-3H3
• InChI Key: LOGGDQJEAMSVBP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)OC)C(=O)Cl

Description

3,4-Dimethoxybenzyl(methyl)carbamoyl chloride is a useful research compound. Its molecular formula is C11H14ClNO3 and its molecular weight is 243.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.00 g (5.52 mmol) of 3,4-dimethoxybenzyl-N-methylamine (obtainable by reductive amination from 3,4-dimethoxybenzaldehyde) are dissolved in 20 ml of anhydrous pyridine. 0.60 g (0.37 mmol, 3.04 mmol) of trichloromethyl chloroformate (“diphosgene”) is added, and the mixture is left to stir at room temperature overnight. The solution is employed without workup directly in the next stage.